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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing carbon
tetrabromide (CBr₄) as an efficient and mild catalyst in acylation reactions. This methodology

is particularly relevant for the acylation of phenols, alcohols, and thiols, offering a metal-free

and often solvent-free approach, which aligns with the principles of green chemistry.

Introduction
Carbon tetrabromide has emerged as a cost-effective and readily available organocatalyst for

various organic transformations.[1][2] In the context of acylation, CBr₄ demonstrates significant

catalytic activity under mild conditions, promoting the reaction between nucleophiles (phenols,

alcohols, and thiols) and acylating agents like acetic anhydride.[2] The proposed mechanism

involves the activation of the acylating agent through halogen bonding, where the bromine

atoms of CBr₄ interact with the carbonyl oxygen, enhancing its electrophilicity.[3][4] This

activation facilitates the nucleophilic attack by the phenol, alcohol, or thiol, leading to the

formation of the corresponding ester or thioester. This method presents a valuable alternative

to traditional acylation procedures that often require harsh reagents, metal catalysts, or forcing

conditions.

Data Presentation
The following tables summarize the quantitative data for the CBr₄-catalyzed acylation of

various phenols, alcohols, and thiols with acetic anhydride under solvent-free conditions.
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Table 1: Acylation of Phenols with Acetic Anhydride Catalyzed by CBr₄

Entry
Phenol
Substrate

Catalyst
Loading
(mol%)

Time (h)
Temperatur
e (°C)

Yield (%)

1 Phenol 5 24 Room Temp. 85

2 1-Naphthol 5 24 Room Temp. 91

3 2-Naphthol 5 24 Room Temp. 92

4

4-

Methoxyphen

ol

5 24 Room Temp. 88

5
4-

Chlorophenol
5 24 Room Temp. 82

6 4-Nitrophenol 5 48 50 75

Table 2: Acylation of Alcohols with Acetic Anhydride Catalyzed by CBr₄

Entry
Alcohol
Substrate

Catalyst
Loading
(mol%)

Time (h)
Temperatur
e (°C)

Yield (%)

1
Benzyl

alcohol
5 24 Room Temp. 90

2

1-

Phenylethano

l

5 24 Room Temp. 87

3
Cinnamyl

alcohol
5 24 Room Temp. 89

4 Cyclohexanol 5 36 50 80

5 1-Octanol 5 36 50 82
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Table 3: Acylation of Thiols with Acetic Anhydride Catalyzed by CBr₄

Entry
Thiol
Substrate

Catalyst
Loading
(mol%)

Time (h)
Temperatur
e (°C)

Yield (%)

1 Thiophenol 5 12 Room Temp. 95

2

4-

Methylthioph

enol

5 12 Room Temp. 96

3

4-

Chlorothioph

enol

5 12 Room Temp. 93

4
Benzyl

mercaptan
5 12 Room Temp. 94

Experimental Protocols
General Protocol for CBr₄-Catalyzed Acylation of
Phenols, Alcohols, and Thiols
This protocol is based on the work of Zhang et al. and provides a general procedure for the

acylation of various substrates under solvent-free conditions.[2]

Materials:

Substrate (phenol, alcohol, or thiol)

Acetic anhydride (Ac₂O)

Carbon tetrabromide (CBr₄)

Round-bottom flask

Magnetic stirrer and stir bar
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Standard laboratory glassware for workup and purification

Procedure:

To a clean and dry round-bottom flask, add the substrate (1.0 mmol), acetic anhydride (1.5

mmol, 1.5 equivalents), and carbon tetrabromide (0.05 mmol, 5 mol%).

Stir the mixture at room temperature or heat to the temperature specified in the data tables.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion of the reaction, dilute the mixture with diethyl ether (20 mL).

Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate

(2 x 15 mL) and brine (15 mL).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluting with a mixture

of petroleum ether and ethyl acetate) to afford the desired acylated product.

Visualizations
Proposed Catalytic Cycle
The following diagram illustrates the proposed catalytic cycle for the CBr₄-catalyzed acylation

of a nucleophile (ROH, ArOH, or RSH) with acetic anhydride. The cycle highlights the activation

of the acylating agent via halogen bonding.
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Caption: Proposed catalytic cycle for CBr₄-catalyzed acylation.

Experimental Workflow
The diagram below outlines the general experimental workflow for performing a CBr₄-catalyzed

acylation reaction, from reaction setup to product purification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b125887?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup
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Caption: General experimental workflow for CBr₄-catalyzed acylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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